Cas no 2260931-01-7 (2-(Difluoromethyl)furan-3-sulfonyl fluoride)

• Product Name: 2-(Difluoromethyl)furan-3-sulfonyl fluoride
• CAS No: 2260931-01-7
• MF: C₅H₃F₃O₃S
• MW: 200.135730981827
• CID: 5463548
• Update Time: 2025-07-22

2-(Difluoromethyl)furan-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)furan-3-sulfonyl fluoride
• Z3444418686

• Inchi： 1S/C5H3F3O3S/c6-5(7)4-3(1-2-11-4)12(8,9)10/h1-2,5H
• InChI Key： UTWSXEXXSFEKHH-UHFFFAOYSA-N
• SMILES： S(C1C=COC=1C(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 199.97549961 g/mol
• Monoisotopic Mass: 199.97549961 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.14
• XLogP3: 1.4
• Topological Polar Surface Area: 55.7

Additional information on 2-(Difluoromethyl)furan-3-sulfonyl fluoride

Introduction to 2-(Difluoromethyl)furan-3-sulfonyl fluoride (CAS No. 2260931-01-7)

2-(Difluoromethyl)furan-3-sulfonyl fluoride, with the CAS number 2260931-01-7, is a versatile and highly reactive compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of sulfonyl fluorides, which are known for their high reactivity and utility in synthetic chemistry.

The molecular structure of 2-(Difluoromethyl)furan-3-sulfonyl fluoride consists of a furan ring substituted with a difluoromethyl group and a sulfonyl fluoride functional group. The presence of these functional groups imparts unique chemical properties, making it an attractive reagent for various synthetic transformations. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the sulfonyl fluoride group provides high reactivity and selectivity in nucleophilic substitution reactions.

In the realm of pharmaceutical research, 2-(Difluoromethyl)furan-3-sulfonyl fluoride has shown promise as a key intermediate in the synthesis of novel drug candidates. Recent studies have highlighted its utility in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy.

The high reactivity and selectivity of 2-(Difluoromethyl)furan-3-sulfonyl fluoride make it an ideal reagent for the introduction of sulfonyl functionalities into complex organic molecules. This is particularly useful in the synthesis of bioactive compounds where precise control over functional group placement is crucial. Additionally, the compound's ability to undergo selective reactions with nucleophiles allows for the construction of complex molecular architectures with high efficiency and yield.

In materials science, 2-(Difluoromethyl)furan-3-sulfonyl fluoride has found applications in the development of advanced functional materials. Its unique chemical properties enable it to be used as a building block for polymers with tailored properties, such as enhanced thermal stability, mechanical strength, and chemical resistance. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of 2-(Difluoromethyl)furan-3-sulfonyl fluoride typically involves multi-step processes that require careful control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, a study published in Organic Letters described a novel catalytic method that significantly reduced reaction times and improved overall yields compared to traditional methods.

Safety considerations are paramount when handling 2-(Difluoromethyl)furan-3-sulfonyl fluoride. As with any highly reactive chemical, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working under well-ventilated conditions, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 2-(Difluoromethyl)furan-3-sulfonyl fluoride (CAS No. 2260931-01-7) is a highly versatile and reactive compound with significant potential applications in pharmaceutical research and materials science. Its unique chemical properties make it an invaluable reagent for synthetic chemists working on the development of novel drugs and advanced functional materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.